Cas no 17257-15-7 (trans,cis-Nepetalactone)

• Product Name: trans,cis-Nepetalactone
• CAS No: 17257-15-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 191811
• PubChem ID: 442430
• Update Time: 2025-06-08

trans,cis-Nepetalactone Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-1(4aH)-one,5,6,7,7a-tetrahydro-4,7-dimethyl-, (4aS,7S,7aS)-
• (4aS,7S,7aS)-4,7-dimethyl-5,6,7,7a-tetrahydro-4aH-cyclopenta[c]pyran-1-one
• trans-cis-Nepetalactone
• Nepetalactone trans-cis-form
• VZ45G6PT5C
• (4As,7S,7aS)-Nepetalactone
• Isonepetalactone
• (4aalpha,7alpha,7abeta)-5,6,7,7a-tetrahydro-4,7-dimethylcyclopenta[c]pyran-1(4aH)-one
• Nepetalactone, (+)-(4aS,7S,7aS)-
• (+)-(4aS,7S,7aS)-nepetalactone
• Cyclopenta(c)pyran-1(4aH)-one, 5,6,7,7a-tetrahydro-4,7-dimethyl-, (4aS,7S,7aS)-
• UNII-VZ45G6PT5C
• DTXSID00169348
• LMPR0102070014
• CHEBI:7519
• C09792
• 4aalpha,7alpha,7abeta-Nepetalactone
• ZDKZHVNKFOXMND-ZQARSLAVSA-N
• 17257-15-7
• E,Z-Nepetalactone
• Epinepetalactone
• SCHEMBL13039924
• Q27107520
• (4aS,7S,7aS)-4,7-dimethyl-5,6,7,7a-tetrahydrocyclopenta[c]pyran-1(4aH)-one
• 4a.alpha.,7.alpha.,7a.beta.-Nepetalactone
• (+)-trans,cis-Nepetalactone
• trans,cis-Nepetalactone
• Nepetalactone, 4aa,7a,7ab

• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3/t6-,8+,9-/m0/s1
• InChI Key： ZDKZHVNKFOXMND-ZQARSLAVSA-N
• SMILES： O1C=C(C)[C@H]2CC[C@H](C)[C@@H]2C1=O

Computed Properties

• Exact Mass: 166.099
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 270.6°C at 760 mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones

Additional information on trans,cis-Nepetalactone

Exploring trans,cis-Nepetalactone (CAS No. 17257-15-7): A Key Compound in Natural Products and Aromatherapy

trans,cis-Nepetalactone (CAS No. 17257-15-7) is a naturally occurring iridoid monoterpene found predominantly in catnip (Nepeta cataria). This compound is renowned for its unique effects on feline behavior, but its applications extend far beyond this niche. Recent studies highlight its potential in natural insect repellents, aromatherapy, and even plant-derived therapeutics. As consumer interest in eco-friendly alternatives grows, trans,cis-Nepetalactone has emerged as a focal point for researchers and industries alike.

The molecular structure of trans,cis-Nepetalactone features a cyclopentanopyran backbone with distinct stereochemical configurations, contributing to its bioactivity. Unlike synthetic analogs, this compound’s chirality enhances its compatibility with biological systems, making it a candidate for green chemistry innovations. Its volatility and pleasant herbal aroma also position it as a sought-after ingredient in natural perfumery and essential oil blends, aligning with trends favoring clean-label products.

One of the most searched questions about trans,cis-Nepetalactone is: "How does it compare to DEET in repelling mosquitoes?" Research indicates it exhibits non-toxic repellency against insects, though its efficacy varies by species. This has spurred interest in botanical pest control, especially among health-conscious consumers wary of synthetic chemicals. Additionally, its role in stress-relief formulations—linked to its interaction with mammalian neuroreceptors—has fueled demand in the wellness industry.

From a production standpoint, trans,cis-Nepetalactone is typically extracted via steam distillation or supercritical CO₂ extraction, methods prized for their low environmental impact. Innovations in biocatalysis are further optimizing yields, addressing scalability challenges. As sustainability becomes a priority, its renewable sourcing from catnip offers a competitive edge over petroleum-derived terpenes.

In summary, trans,cis-Nepetalactone (CAS No. 17257-15-7) bridges traditional herbalism and modern science. Its multifaceted applications—from eco-friendly repellents to therapeutic aromatics—reflect broader shifts toward nature-centric solutions. For formulators and researchers, understanding its stereospecific properties and extraction nuances is key to unlocking its full potential.